Cas no 2624137-68-2 (4-iodo-1-(trifluoromethyl)-1H-imidazole)

• Product Name: 4-iodo-1-(trifluoromethyl)-1H-imidazole
• CAS No: 2624137-68-2
• MF: C₄H₂F₃IN₂
• MW: 261.971763134003
• CID: 6588412
• PubChem ID: 155978463
• Update Time: 2025-07-17

4-iodo-1-(trifluoromethyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• EN300-27750265
• 2624137-68-2
• 4-iodo-1-(trifluoromethyl)-1H-imidazole

• Inchi： 1S/C4H2F3IN2/c5-4(6,7)10-1-3(8)9-2-10/h1-2H
• InChI Key： SVPZBCYSQMRAEO-UHFFFAOYSA-N
• SMILES： IC1=CN(C=N1)C(F)(F)F

Computed Properties

• Exact Mass: 261.92148g/mol
• Monoisotopic Mass: 261.92148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-iodo-1-(trifluoromethyl)-1H-imidazole

Comprehensive Overview of 4-iodo-1-(trifluoromethyl)-1H-imidazole (CAS No. 2624137-68-2)

4-iodo-1-(trifluoromethyl)-1H-imidazole (CAS No. 2624137-68-2) is a highly specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and material science. This compound belongs to the class of imidazole derivatives, which are known for their versatility in synthetic chemistry. The presence of both iodine and trifluoromethyl groups in its structure makes it a valuable intermediate for further chemical modifications.

One of the most frequently asked questions about 4-iodo-1-(trifluoromethyl)-1H-imidazole is its role in drug discovery. Researchers are particularly interested in its potential as a building block for bioactive molecules. The imidazole ring is a common motif in many FDA-approved drugs, and the introduction of halogen atoms like iodine can enhance the compound's binding affinity to biological targets. This has led to a surge in searches for "imidazole-based drug candidates" and "trifluoromethylated heterocycles," reflecting the growing interest in this field.

Another hot topic related to CAS No. 2624137-68-2 is its application in agrochemical research. The trifluoromethyl group is known to improve the lipophilicity and metabolic stability of compounds, making them more effective as pesticides or herbicides. Recent studies have explored the use of 4-iodo-1-(trifluoromethyl)-1H-imidazole in the synthesis of novel crop protection agents, aligning with the global demand for sustainable agriculture solutions.

From a synthetic chemistry perspective, 4-iodo-1-(trifluoromethyl)-1H-imidazole is a fascinating subject due to its reactivity. The iodo substituent allows for easy functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings. This has made it a popular choice for researchers working on click chemistry and metal-catalyzed transformations. Online searches for "iodoimidazole synthesis" and "trifluoromethylated building blocks" have seen a steady increase, underscoring its relevance in modern organic synthesis.

In the realm of material science, CAS No. 2624137-68-2 has also shown promise. The combination of iodine and trifluoromethyl groups can impart unique electronic properties to polymers and small molecules, making them suitable for optoelectronic devices or organic semiconductors. This has sparked interest in queries like "imidazole-based materials" and "halogenated compounds for electronics," highlighting its interdisciplinary appeal.

Safety and handling of 4-iodo-1-(trifluoromethyl)-1H-imidazole are also common concerns among users. While it is not classified as a hazardous material, proper laboratory practices should always be followed. Searches for "safe handling of iodinated compounds" and "trifluoromethyl group stability" reflect the need for accurate information on this front.

In summary, 4-iodo-1-(trifluoromethyl)-1H-imidazole (CAS No. 2624137-68-2) is a multifaceted compound with broad applications across various scientific disciplines. Its unique structural features and reactivity make it a valuable tool for researchers exploring drug discovery, agrochemical development, and advanced materials. As interest in imidazole chemistry continues to grow, this compound is poised to remain a key player in innovative research.